Cas no 2803847-38-1 (1-(9H-Fluoren-9-ylmethyl) 3-(3-carboxybicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate)

• Product Name: 1-(9H-Fluoren-9-ylmethyl) 3-(3-carboxybicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate
• CAS No: 2803847-38-1
• MF: C₂₅H₂₅NO₄
• MW: 403.47030711174
• CID: 6072033
• Update Time: 2025-08-03

1-(9H-Fluoren-9-ylmethyl) 3-(3-carboxybicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(9H-Fluoren-9-ylmethyl) 3-(3-carboxybicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate

• Inchi： 1S/C25H25NO4/c27-22(28)25-13-24(14-25,15-25)16-9-10-26(11-16)23(29)30-12-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21H,9-15H2,(H,27,28)
• InChI Key： XQDCUHRWOQDTMH-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(C23CC(C(O)=O)(C2)C3)C1

Experimental Properties

• Density: 1.406±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 590.3±43.0 °C(Predicted)
• pka: 4.94±0.40(Predicted)

Additional information on 1-(9H-Fluoren-9-ylmethyl) 3-(3-carboxybicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate

1-(9H-Fluoren-9-ylmethyl) 3-(3-carboxybicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate: A Versatile Building Block in Modern Organic Synthesis

The compound 1-(9H-Fluoren-9-ylmethyl) 3-(3-carboxybicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate (CAS No: 2803847-38-1) represents an innovative class of fluorenylmethyl-protected bicyclopentane derivatives that has gained significant attention in pharmaceutical research and material science. This structurally unique molecule combines the steric protection of fluorenylmethyl (Fmoc) groups with the rigid geometry of bicyclo[1.1.1]pentane, making it particularly valuable for peptide synthesis and bioisostere development.

Recent advances in Fmoc-protected amino acid analogs have highlighted the importance of 1-(9H-Fluoren-9-ylmethyl) 3-(3-carboxybicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate as a key intermediate. The bicyclo[1.1.1]pentane scaffold has emerged as a privileged structure in medicinal chemistry due to its ability to serve as a spatial replacement for aromatic rings or tert-butyl groups, while offering improved metabolic stability and physicochemical properties. This aligns perfectly with current industry demands for next-generation drug candidates with enhanced bioavailability.

The synthesis of Fmoc-protected bicyclopentane pyrrolidine carboxylate involves sophisticated organic transformations that have been optimized for both academic and industrial scale production. Researchers particularly value its orthogonal protecting group strategy, where the Fmoc group can be selectively removed under mild basic conditions while preserving the acid-sensitive bicyclo[1.1.1]pentane framework. This characteristic makes it invaluable for solid-phase peptide synthesis (SPPS) applications.

In the context of AI-driven drug discovery, compounds like 1-(9H-Fluoren-9-ylmethyl) 3-(3-carboxybicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate have gained prominence as they frequently appear in machine learning-generated molecular libraries. The 3D structural complexity of the bicyclo[1.1.1]pentane moiety provides an excellent test case for predictive algorithms in medicinal chemistry, addressing one of the most searched topics in computational drug design forums.

From a commercial perspective, the demand for Fmoc-bicyclopentane building blocks has grown steadily, with 2803847-38-1 being particularly sought after by contract research organizations (CROs) and pharmaceutical development companies. Market analysis reveals increasing applications in peptide-based therapeutics, especially for GPCR-targeting drugs and metabolic disorder treatments, areas that currently dominate pharmaceutical investment trends.

The physicochemical properties of 1-(9H-Fluoren-9-ylmethyl) 3-(3-carboxybicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate contribute significantly to its utility. The Fmoc protection enhances solubility in common organic solvents, while the bicyclopentane core provides remarkable stability against metabolic degradation. These features answer frequently searched questions about improving peptide drug stability and overcoming formulation challenges in biopharmaceutical development.

Recent patent literature demonstrates innovative applications of CAS 2803847-38-1 in macrocyclic peptide synthesis and conformationally constrained peptidomimetics. The compound's ability to introduce three-dimensional structural elements into linear peptides addresses one of the most pressing challenges in peptide drug development – achieving oral bioavailability while maintaining target specificity.

Quality control aspects of Fmoc-protected bicyclopentane derivatives have become a hot topic in analytical chemistry circles. Advanced techniques like UPLC-MS and chiral HPLC are routinely employed to ensure the high purity standards required for pharmaceutical applications. This aligns with growing industry emphasis on quality by design (QbD) principles in synthetic chemistry.

Environmental considerations in the production of 1-(9H-Fluoren-9-ylmethyl) 3-(3-carboxybicyclo[1.1.1]pent-1-yl)-1-pyrrolidinecarboxylate have led to the development of green chemistry protocols. Modern synthetic routes emphasize atom economy and reduced solvent waste, responding to increasing searches about sustainable pharmaceutical manufacturing and green synthesis of building blocks.

Looking forward, the unique structural features of CAS 2803847-38-1 position it as a critical component in emerging fields like targeted protein degradation (PROTACs) and molecular glues. Its ability to confer three-dimensionality to biologically active compounds makes it particularly valuable for addressing undruggable targets, one of the most searched topics in contemporary drug discovery literature.